2,4-Dimethoxy-6-methyl-1,3,5-triazine

• IUPAC Name: 2,4-dimethoxy-6-methyl-1,3,5-triazine
• InChI: InChI=1S/C6H9N3O2/c1-4-7-5(10-2)9-6(8-4)11-3/h1-3H3
• InChI Key: SSJOYUWBJVZCJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC(=N1)OC)OC
• Molecular Formula: C6H9N3O2
• DSSTOX Substance ID: DTXSID9073335
• Molecular Weight: 155.15 g/mol
• CAS RN: 4000-78-6

Description

DMTMM, also known as 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride , is an organic triazine derivative commonly used for the activation of carboxylic acids, particularly in amide synthesis. Amide coupling reactions are fundamental in organic chemistry, and DMTMM serves as a reagent for facilitating these reactions.

Synthesis Analysis

DMTMM is synthesized by reacting 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) with N-methylmorpholine (NMM) . This reaction yields the quaternary ammonium chloride salt of DMTMM. The precursor, CDMT, has also been employed for amide coupling reactions.

Molecular Structure Analysis

The molecular formula of DMTMM is C10H17ClN4O3 , with a molar mass of 276.72 g/mol . Its chemical structure consists of a triazine ring with dimethoxy and methyl substituents. The chloride form is commonly used, although the tetrafluoroborate salt is also commercially available.

Chemical Reactions Analysis

• Amide Synthesis : DMTMM efficiently facilitates the formation of amides from carboxylic acids and amines. It is preferred over other coupling agents in certain cases, such as sterically hindered amines and ligation of polysaccharides like hyaluronic acid.
• Ester Formation : DMTMM can also be used to synthesize esters from corresponding alcohols and carboxylic acids.
• Anhydride Synthesis : Although primarily used for amide synthesis, DMTMM has also been applied to anhydride formation.

Scientific Research Applications

Chemical Structure and Crystallography

• Crystal Structures of Triazine Derivatives : Studies have described the crystal structures of various triazine derivatives, including 2,4-dimethoxy-6-methyl-1,3,5-triazine, revealing insights into their molecular conformations and interactions. This knowledge is crucial for understanding their chemical behavior and potential applications in materials science (Handelsman-Benory, Botoshansky, & Kaftory, 1995).

Synthesis and Reactivity

• Synthesis of 2-Oxazolines : Research demonstrates the successful synthesis of 2-oxazolines from carboxylic acids using 2-chloro-4,6-dimethoxy-1,3,5-triazine. This method provides an efficient pathway to create these compounds, which have numerous applications in organic chemistry (Bandgar & Pandit, 2003).
• Organometallic Alkylation Studies : Studies exploring the reactivity of 2-chloro-4,6-dimethoxy-1,3,5-triazine in various organometallic reactions indicate its versatility in forming new C–C bonds. This property can be exploited in the synthesis of diverse organic compounds (Samaritani, Signore, Malanga, & Menicagli, 2005).

Application in Peptide Synthesis

• Peptidomimetics Synthesis : The compound 4-(4,6-dimethoxy-1,3,5-triazine-2-yl)-4-methyl-morpholinium chloride, derived from 2-chloro-4,6-dimethoxy-1,3,5-triazine, has been shown to be effective in synthesizing sterically-hindered peptidomimetics. This application is significant in the development of pharmaceuticals and biologically active compounds (Shieh et al., 2008).

Electrochemical Studies

• Electrochemical Behavior Analysis : Research on the electroreduction of 2,4-dimethoxy-6-methyl-1,3,5-triazine and related compounds in non-aqueous media provides insights into their electrochemical properties. This information is valuable for applications in electrochemistry and material science (Farzinnejad et al., 2005).

Mechanism of Action

The mechanism of DMTMM coupling involves the activation of carboxylic acids. First, the carboxylic acid reacts with DMTMM to form an active ester, releasing N-methylmorpholinium (NMM). The resulting ester is highly reactive and can undergo nucleophilic attack by an amine, alcohol, or other nucleophiles.

Safety and Hazards

• Precautionary Measures : Use appropriate protective equipment, avoid inhalation, and seek medical attention in case of exposure.

Synthesis routes and methods

Procedure details

Provided herein is a novel and useful process for preparing 2-methoxy-4-methyl-6-methylamino-1,3,5-triazine that broadly comprises the steps of (a) reacting zinc bis(imino-bis-carbimic acid methyl ester) with acetic anhydride to give 2,4-dimethoxy-6-methyl-1,3,5-triazine and (b) reacting the 2,4-dimethoxy-6-methyl-1,3,5-triazine, formed in step (a), with methylamine to give 2-methoxy-4-methyl-6-methylamino-1,3,5-triazine.